Cas no 908294-62-2 (1-(4-fluorophenyl)methyl-2,5-dimethyl-1H-pyrrole)

• Product Name: 1-(4-fluorophenyl)methyl-2,5-dimethyl-1H-pyrrole
• CAS No: 908294-62-2
• MF: C₁₃H₁₄FN
• MW: 203.255366802216
• MDL: MFCD09034895
• CID: 1959957
• PubChem ID: 11847557
• Update Time: 2025-05-23

1-(4-fluorophenyl)methyl-2,5-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-[(4-fluorophenyl)methyl]-2,5-dimethyl-
• AKOS BB-3605
• 908294-62-2
• F2167-4292
• SCHEMBL21333131
• AKOS000101148
• 1-(4-Fluorobenzyl)-2,5-dimethyl-1H-pyrrole
• AB91005
• 1-[(4-fluorophenyl)methyl]-2,5-dimethylpyrrole
• 1-(4-fluorophenyl)methyl-2,5-dimethyl-1H-pyrrole

• MDL： MFCD09034895
• Inchi： 1S/C13H14FN/c1-10-3-4-11(2)15(10)9-12-5-7-13(14)8-6-12/h3-8H,9H2,1-2H3
• InChI Key： ZHFXCBPDVPDYRF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(C)=CC=C1C

Computed Properties

• Exact Mass: 203.111027613g/mol
• Monoisotopic Mass: 203.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 4.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluorophenyl)methyl-2,5-dimethyl-1H-pyrrole

Research Brief on 1-(4-fluorophenyl)methyl-2,5-dimethyl-1H-pyrrole (CAS: 908294-62-2) in Chemical Biology and Pharmaceutical Applications

The compound 1-(4-fluorophenyl)methyl-2,5-dimethyl-1H-pyrrole (CAS: 908294-62-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological relevance.

Recent studies have highlighted the role of 1-(4-fluorophenyl)methyl-2,5-dimethyl-1H-pyrrole as a key intermediate in the synthesis of novel bioactive molecules. Its pyrrole core, substituted with a fluorophenyl group, provides a versatile scaffold for drug discovery. Researchers have explored its utility in modulating enzyme activity, particularly in pathways related to inflammation and oncology. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies.

In addition to its pharmacological potential, advancements in the synthetic methodology of 1-(4-fluorophenyl)methyl-2,5-dimethyl-1H-pyrrole have been reported. A team at the University of Cambridge developed a novel catalytic system for its efficient synthesis, achieving higher yields and reduced byproducts compared to traditional methods. This innovation, detailed in a 2024 ACS Catalysis paper, underscores the compound's growing importance in industrial and academic settings.

Further investigations into the compound's mechanism of action have revealed its interaction with specific protein targets, such as the NF-κB pathway, which is implicated in various inflammatory and cancerous conditions. Molecular docking studies, supported by in vitro assays, have provided insights into its binding affinity and selectivity, paving the way for structure-activity relationship (SAR) optimizations. These findings were recently presented at the 2024 International Conference on Chemical Biology.

Despite these promising developments, challenges remain in the clinical translation of 1-(4-fluorophenyl)methyl-2,5-dimethyl-1H-pyrrole. Issues such as bioavailability and metabolic stability are currently under investigation, with preliminary data suggesting that prodrug strategies or formulation enhancements may address these limitations. Collaborative efforts between academia and industry are expected to accelerate its progression toward preclinical trials in the coming years.

In conclusion, 1-(4-fluorophenyl)methyl-2,5-dimethyl-1H-pyrrole (CAS: 908294-62-2) represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its multifaceted applications, from enzyme inhibition to drug scaffold development, highlight its value in modern pharmaceutical research. Continued exploration of its properties and mechanisms will likely yield further breakthroughs, reinforcing its role in next-generation drug discovery.